88-26-6

3,5-Di-tert-butyl-4-hydroxybenzyl alcohol

In Stock

• CAS RN:
• 88-26-6

• Formula:
• C15H24O2

• InChI:
• InChI=1S/C15H24O2/c1-14(2,3)11-7-10(9-16)8-12(13(11)17)15(4,5)6/h7-8,16-17H,9H2,1-6H3

• InChIKey:
• HNURKXXMYARGAY-UHFFFAOYSA-N

• 2, 6-Di-tert-butyl-4-hydroxymethylphenol, also known as 4-hydroxymethyl-2, 6-di-tert-butylphenol or 3, 5-di-tert-butyl-4-hydroxy-benzyl alcohol, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 2, 6-Di-tert-butyl-4-hydroxymethylphenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2, 6-di-tert-butyl-4-hydroxymethylphenol is primarily located in the membrane (predicted from logP).

3-mercapto-6-phenyl[1,2,4]triazolo[4,3-b][1,2,4]triazin-7(8H)-one

Usually In Stock

• CAS RN:
• 888-26-6

• Formula:
• C10H7N5OS

• InChI:
• InChI=1S/C10H7N5OS/c16-8-7(6-4-2-1-3-5-6)14-15-9(11-8)12-13-10(15)17/h1-5H,(H,13,17)(H,11,12,16)

• InChIKey:
• MUXWXPPHGZQDTD-UHFFFAOYSA-N

• 3-mercapto-6-phenyl[1,2,4]triazolo[4,3-b][1,2,4]triazin-7(8H)-one is a useful research compound. Its molecular formula is C10H7N5OS and its molecular weight is 245.26 g/mol. The purity is usually 95%.

1,2-Dithiole

• CAS RN:
• 288-26-6

• Formula:
• C3H4S2

• InChI:
• InChI=1S/C3H4S2/c1-2-4-5-3-1/h1-2H,3H2

• InChIKey:
• PCGDBWLKAYKBTN-UHFFFAOYSA-N

• 1,2-Dithiole is a natural product found in Mansoa alliacea with data available.

2,5,8-Benzotrioxacycloundecin-1,9-dione, 3,4,6,7-tetrahydro-

In Stock

• CAS RN:
• 13988-26-6

• Formula:
• C12H12O5

• InChI:
• InChI=1S/C12H12O5/c13-11-9-3-1-2-4-10(9)12(14)17-8-6-15-5-7-16-11/h1-4H,5-8H2

• InChIKey:
• LZEGUDFMCKJMPX-UHFFFAOYSA-N

• 2,5,8-Benzotrioxacycloundecin-1,9-dione, 3,4,6,7-tetrahydro-, also known as 2,5,8-Benzotrioxacycloundecin-1,9-dione, 3,4,6,7-tetrahydro-, is a useful research compound. Its molecular formula is C12H12O5 and its molecular weight is 236.22 g/mol. The purity is usually 95%.

Imidazo[1,2-A]pyridin-2-amine

In Stock

• CAS RN:
• 39588-26-6

• Formula:
• C7H7N3

• InChI:
• InChI=1S/C7H7N3/c8-6-5-10-4-2-1-3-7(10)9-6/h1-5H,8H2

• InChIKey:
• CQABHABFPKXGAF-UHFFFAOYSA-N

• Imidazo[1,2-A]pyridin-2-amine, also known as Imidazo[1,2-A]pyridin-2-amine, is a useful research compound. Its molecular formula is C7H7N3 and its molecular weight is 133.15 g/mol. The purity is usually 95%.

n-(4-Cyanophenyl)glycine

In Stock

• CAS RN:
• 42288-26-6

• Formula:
• C9H8N2O2

• InChI:
• InChI=1S/C9H8N2O2/c10-5-7-1-3-8(4-2-7)11-6-9(12)13/h1-4,11H,6H2,(H,12,13)

• InChIKey:
• KJRQMXRCZULRHF-UHFFFAOYSA-N

• N-(4-Cyanophenyl)glycine, also known as N-(4-Cyanophenyl)glycine, is a useful research compound. Its molecular formula is C9H8N2O2 and its molecular weight is 176.17 g/mol. The purity is usually 95%.

7-Morpholino-2,4-bis(trifluoromethyl)[1,8]naphthyridine

In Stock

• CAS RN:
• 241488-26-6

• Formula:
• C14H11F6N3O

• InChI:
• InChI=1S/C14H11F6N3O/c15-13(16,17)9-7-10(14(18,19)20)21-12-8(9)1-2-11(22-12)23-3-5-24-6-4-23/h1-2,7H,3-6H2

• InChIKey:
• AXGIKNSNRYSNSI-UHFFFAOYSA-N

• 7-Morpholino-2,4-bis(trifluoromethyl)[1,8]naphthyridine is a useful research compound. Its molecular formula is C14H11F6N3O and its molecular weight is 351.252. The purity is usually 95%.

2-Chloromethyl-6-trifluoromethyl-nicotinic acid ethyl ester

In Stock

• CAS RN:
• 636588-26-6

• Formula:
• C10H9ClF3NO2

• InChI:
• InChI=1S/C10H9ClF3NO2/c1-2-17-9(16)6-3-4-8(10(12,13)14)15-7(6)5-11/h3-4H,2,5H2,1H3

• InChIKey:
• AYCFLPOPQPQINQ-UHFFFAOYSA-N

• 2-Chloromethyl-6-trifluoromethyl-nicotinic acid ethyl ester is a useful research compound. Its molecular formula is C10H9ClF3NO2 and its molecular weight is 267.63. The purity is usually 95%.

N'-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851988-26-6

• Formula:
• C18H16F2N4O4S2

• InChI:
• InChI=1S/C18H16F2N4O4S2/c19-12-9-14(20)16-15(10-12)29-18(21-16)23-22-17(25)11-1-3-13(4-2-11)30(26,27)24-5-7-28-8-6-24/h1-4,9-10H,5-8H2,(H,21,23)(H,22,25)

• InChIKey:
• BNYIPBCMSHMDOB-UHFFFAOYSA-N

• N'-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C18H16F2N4O4S2 and its molecular weight is 454.47. The purity is usually 95%.

1,8-Dimethylisoquinolin-5-amine

• CAS RN:
• 160088-26-6

• Formula:
• C11H12N2

• InChI:
• InChI=1S/C11H12N2/c1-7-3-4-10(12)9-5-6-13-8(2)11(7)9/h3-6H,12H2,1-2H3

• InChIKey:
• FDVAUGDSRQQMOG-UHFFFAOYSA-N

• 1,8-Dimethylisoquinolin-5-amine, also known as 1,8-Dimethylisoquinolin-5-amine, is a useful research compound. Its molecular formula is C11H12N2 and its molecular weight is 172.23 g/mol. The purity is usually 95%.

4-(3-chloro-4-methoxybenzoyl)-1-(2-(dimethylamino)ethyl)-3-hydroxy-5-(2-methoxyphenyl)-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 636988-26-6

• Formula:
• C23H25ClN2O5

• InChI:
• InChI=1S/C23H25ClN2O5/c1-25(2)11-12-26-20(15-7-5-6-8-17(15)30-3)19(22(28)23(26)29)21(27)14-9-10-18(31-4)16(24)13-14/h5-10,13,20,27H,11-12H2,1-4H3/b21-19+

• InChIKey:
• UIHJWQKAXABDOV-UHFFFAOYSA-N

• 4-(3-chloro-4-methoxybenzoyl)-1-(2-(dimethylamino)ethyl)-3-hydroxy-5-(2-methoxyphenyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C23H25ClN2O5 and its molecular weight is 444.91. The purity is usually 95%.

N-(2-(6-((2-morpholino-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872988-26-6

• Formula:
• C20H22N6O3S

• InChI:
• InChI=1S/C20H22N6O3S/c27-19(25-10-12-29-13-11-25)14-30-18-7-6-16-22-23-17(26(16)24-18)8-9-21-20(28)15-4-2-1-3-5-15/h1-7H,8-14H2,(H,21,28)

• InChIKey:
• HKBHUJCRBPIUSL-UHFFFAOYSA-N

• N-(2-(6-((2-morpholino-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C20H22N6O3S and its molecular weight is 426.5. The purity is usually 95%.

Ethyl 8-oxo-8-[3-(thiomorpholinomethyl)phenyl]octanoate

In Stock

• CAS RN:
• 898788-26-6

• Formula:
• C21H31NO3S

• InChI:
• InChI=1S/C21H31NO3S/c1-2-25-21(24)11-6-4-3-5-10-20(23)19-9-7-8-18(16-19)17-22-12-14-26-15-13-22/h7-9,16H,2-6,10-15,17H2,1H3

• InChIKey:
• NPFJRSOAKUXZKM-UHFFFAOYSA-N

• Ethyl 8-oxo-8-[3-(thiomorpholinomethyl)phenyl]octanoate is a useful research compound. Its molecular formula is C21H31NO3S and its molecular weight is 377.5 g/mol. The purity is usually 95%.

N-(4-isopropylphenyl)-2-(1'H-spiro[cyclohexane-1,2'-quinazolin]-4'-ylthio)acetamide

In Stock

• CAS RN:
• 893788-26-6

• Formula:
• C24H29N3OS

• InChI:
• InChI=1S/C24H29N3OS/c1-17(2)18-10-12-19(13-11-18)25-22(28)16-29-23-20-8-4-5-9-21(20)26-24(27-23)14-6-3-7-15-24/h4-5,8-13,17,26H,3,6-7,14-16H2,1-2H3,(H,25,28)

• InChIKey:
• UUOLZYJTNCIFNN-UHFFFAOYSA-N

• N-(4-isopropylphenyl)-2-(1'H-spiro[cyclohexane-1,2'-quinazolin]-4'-ylthio)acetamide is a useful research compound. Its molecular formula is C24H29N3OS and its molecular weight is 407.58. The purity is usually 95%.

3-(2-Chlorophenyl)-5-methyl-7-(4-pyridin-2-ylpiperazin-1-yl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

In Stock

• CAS RN:
• 932988-26-6

• Formula:
• C23H20ClF3N6

• InChI:
• InChI=1S/C23H20ClF3N6/c1-15-14-19(32-12-10-31(11-13-32)18-8-4-5-9-28-18)33-22(29-15)20(21(30-33)23(25,26)27)16-6-2-3-7-17(16)24/h2-9,14H,10-13H2,1H3

• InChIKey:
• CBORTFFSVMMYNA-UHFFFAOYSA-N

• 3-(2-Chlorophenyl)-5-methyl-7-(4-pyridin-2-ylpiperazin-1-yl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C23H20ClF3N6 and its molecular weight is 472.9. The purity is usually 95%.

5-(azetidin-3-yl)-3-(2-chloro-6-fluorophenyl)-1,2,4-oxadiazole hydrochloride

In Stock

• CAS RN:
• 1807988-26-6

• Formula:
• C11H10Cl2FN3O

• InChI:
• InChI=1S/C11H9ClFN3O.ClH/c12-7-2-1-3-8(13)9(7)10-15-11(17-16-10)6-4-14-5-6;/h1-3,6,14H,4-5H2;1H

• InChIKey:
• QREVSXIHCVIWSR-UHFFFAOYSA-N

• 5-(azetidin-3-yl)-3-(2-chloro-6-fluorophenyl)-1,2,4-oxadiazole hydrochloride is a useful research compound. Its molecular formula is C11H10Cl2FN3O and its molecular weight is 290.12 g/mol. The purity is usually 95%.

2-(2,4-Dichloro-benzyloxymethyl)-piperidine hydrochloride

Usually In Stock

• CAS RN:
• 1289388-26-6

• Formula:
• C13H18Cl3NO

• InChI:
• InChI=1S/C13H17Cl2NO.ClH/c14-11-5-4-10(13(15)7-11)8-17-9-12-3-1-2-6-16-12;/h4-5,7,12,16H,1-3,6,8-9H2;1H

• InChIKey:
• OGQVCFAJFXXHME-UHFFFAOYSA-N

• 2-(2,4-Dichloro-benzyloxymethyl)-piperidine hydrochloride is a useful research compound. Its molecular formula is C13H18Cl3NO and its molecular weight is 310.6 g/mol. The purity is usually 95%.

3-ethoxy-1-ethyl-N-(m-tolyl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014088-26-6

• Formula:
• C15H19N3O2

• InChI:
• InChI=1S/C15H19N3O2/c1-4-18-10-13(15(17-18)20-5-2)14(19)16-12-8-6-7-11(3)9-12/h6-10H,4-5H2,1-3H3,(H,16,19)

• InChIKey:
• XOKLFZMVXMBUCP-UHFFFAOYSA-N

• 3-ethoxy-1-ethyl-N-(m-tolyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C15H19N3O2 and its molecular weight is 273.336. The purity is usually 95%.

1-Diethylsulfamoylpiperazine hydrochloride

In Stock

• CAS RN:
• 1365988-26-6

• Formula:
• C8H20ClN3O2S

• InChI:
• InChI=1S/C8H19N3O2S.ClH/c1-3-10(4-2)14(12,13)11-7-5-9-6-8-11;/h9H,3-8H2,1-2H3;1H

• InChIKey:
• DNGYFAAXYBCFPR-UHFFFAOYSA-N

• 1-Diethylsulfamoylpiperazine hydrochloride is a useful research compound. Its molecular formula is C8H20ClN3O2S and its molecular weight is 257.78 g/mol. The purity is usually 95%.

7-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine

In Stock

• CAS RN:
• 1378888-26-6

• Formula:
• C6H5ClN4

• InChI:
• InChI=1S/C6H5ClN4/c1-4-9-6-8-3-2-5(7)11(6)10-4/h2-3H,1H3

• InChIKey:
• JYEPRFDISCYQOL-UHFFFAOYSA-N

• 7-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C6H5ClN4 and its molecular weight is 168.58. The purity is usually 95%.

8-Chloro-3-(methylthio)-6-(trifluoromethyl)imidazo[1,5-a]pyridine

In Stock

• CAS RN:
• 1823188-26-6

• Formula:
• C9H6ClF3N2S

• InChI:
• InChI=1S/C9H6ClF3N2S/c1-16-8-14-3-7-6(10)2-5(4-15(7)8)9(11,12)13/h2-4H,1H3

• InChIKey:
• FNYQEAIUCOTZLK-UHFFFAOYSA-N

• 8-Chloro-3-(methylthio)-6-(trifluoromethyl)imidazo[1,5-a]pyridine is a useful research compound. Its molecular formula is C9H6ClF3N2S and its molecular weight is 266.67 g/mol. The purity is usually 95%.

5-(Azetidin-3-yl)-3-(2-chloro-6-fluorophenyl)-1,2,4-oxadiazole hydrochloride

• CAS RN:
• 1706462-19-2; 1807988-26-6

• Formula:
• C11H10Cl2FN3O

• InChI:
• InChI=1S/C11H9ClFN3O.ClH/c12-7-2-1-3-8(13)9(7)10-15-11(17-16-10)6-4-14-5-6;/h1-3,6,14H,4-5H2;1H

• InChIKey:
• QREVSXIHCVIWSR-UHFFFAOYSA-N

• 5-(Azetidin-3-yl)-3-(2-chloro-6-fluorophenyl)-1,2,4-oxadiazole hydrochloride is a useful research compound. Its molecular formula is C11H10Cl2FN3O and its molecular weight is 290.12. The purity is usually 95%.